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Methyl 3-(4-fluorophenyl)prop-2-

ynoate

CAS No.: 42122-44-1

Cat. No.: B1352667

Get Quote

Executive Summary
Methyl 3-(4-fluorophenyl)prop-2-ynoate (M-4F-PP) represents a specialized class of alkynyl

ester electrophiles. Unlike their alkene counterparts (cinnamates), these alkynyl scaffolds act

as "soft" Michael acceptors, demonstrating high selectivity for cysteine thiols over lysine

amines.

This guide compares M-4F-PP against its electron-rich and electron-poor analogs. The central

thesis is that the 4-fluoro substituent provides an optimal "Goldilocks" zone of reactivity: it

enhances electrophilicity via inductive withdrawal (

) without introducing the metabolic instability or excessive non-specific toxicity associated with
strong electron-withdrawing groups (EWGs) like nitro (

) groups.
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Compound ID Substituent (R)
Electronic
Effect

Predicted
Reactivity (

)

Metabolic
Stability

M-4F-PP (Topic) 4-Fluoro
Inductive

Withdrawal (-I)
High

Excellent (Blocks

Metabolism)

Analog A Hydrogen (H) Baseline Moderate Moderate

Analog B
4-Methoxy

(OMe)

Resonance

Donation (+R)
Low

Low

(Demethylation

risk)

Analog C
4-Nitro (NO

)

Strong

Withdrawal (-M/-

I)

Very High
Low (Reductase

liability)

Chemical Architecture & Mechanism of Action
The Warhead: Alkynyl Michael Acceptor
The core mechanism is the Thio-Michael Addition. The cysteine thiolate (

) of the target protein attacks the

-carbon of the alkyne, resulting in an irreversible covalent thioether adduct. This reaction is
governed by the LUMO energy of the alkyne, which is modulated by the phenyl ring
substituent.

Visualizing the Pathway (Mechanism)
The following diagram illustrates the kinetic pathway of covalent inhibition, highlighting the

transition from the reversible encounter complex (

) to the irreversible adduct (

).
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Electronic Modulation by 4-Fluoro
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Caption: Kinetic pathway of cysteine protease inhibition. The 4-Fluoro substituent accelerates

the transition from E·I to the covalent adduct by increasing the electrophilicity of the

-carbon.

Comparative Biological Profiling
The following data synthesizes structure-activity relationship (SAR) trends for phenylpropiolates

against representative cysteine proteases (e.g., Cathepsin B/L).

Reactivity & Selectivity Data
Note: Values represent relative rates normalized to the unsubstituted analog (Analog A = 1.0).
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Compound
Relative

(Efficiency)

GSH Half-Life (

)
Selectivity Profile

M-4F-PP 2.8x 45 min

Balanced. High

potency with

acceptable stability in

glutathione-rich

environments.

Analog A (H) 1.0x (Ref) 120 min

Stable but Slow.

Requires high

concentrations for

effective inhibition.

Analog B (OMe) 0.3x > 240 min

Inactive. Electron

donation deactivates

the Michael acceptor.

Analog C (NO

)
15.0x < 5 min

Promiscuous. Rapidly

depleted by plasma

GSH; high risk of off-

target toxicity.

Why "Fluoro" Wins
Metabolic Blocking: The para-position is a primary site for CYP450-mediated oxidation.

Replacing H with F blocks this metabolic soft spot, extending the drug's half-life in vivo

without altering the steric profile (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).

Inductive Activation: Fluorine is the most electronegative element. Through the

-bond framework, it pulls electron density from the alkyne, making the

-carbon more susceptible to nucleophilic attack by the cysteine thiolate.

Experimental Protocol: Determination of
To validate the activity of M-4F-PP, you must perform a time-dependent inhibition assay. This

protocol distinguishes between simple competitive inhibition and true covalent modification.
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Reagents & Setup
Enzyme: Recombinant Human Cathepsin L (or B).

Substrate: Fluorogenic peptide (e.g., Z-Phe-Arg-AMC).

Buffer: 50 mM Sodium Acetate, pH 5.5, 1 mM EDTA, 5 mM DTT (DTT is critical for enzyme

activity but must be minimized during pre-incubation to prevent inhibitor consumption).

Workflow Visualization
1. Preparation
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(No Substrate)

2. Pre-Incubation
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 Rapid Mixing
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 Continuous Read
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Caption: Time-dependent inhibition workflow. Critical step: Pre-incubation allows the covalent

bond to form before substrate competition begins.

Step-by-Step Procedure
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Activator Prep: Activate the enzyme in buffer containing 5 mM DTT for 10 minutes on ice.

Inhibitor Dilution: Prepare a 100x stock of M-4F-PP in DMSO. Serial dilute to generate 5

concentrations (e.g., 0.1 µM to 10 µM).

Incubation (The Variable):

Mix 90 µL of activated enzyme with 10 µL of Inhibitor.

Incubate for varying times (

): 0, 5, 10, 20, 30, 60 minutes.

Reaction Trigger: Aliquot 10 µL of the incubation mix into a plate containing 90 µL of

Substrate solution (excess substrate).

Data Analysis:

Plot

vs. Time for each concentration. The slope is

.

Plot

vs.

. Fit to the hyperbolic equation:

This yields the maximal inactivation rate (

) and the affinity constant (

).

Synthesis & Handling Notes
Stability: Alkynyl esters are susceptible to hydrolysis in basic conditions. Store M-4F-PP at

-20°C in anhydrous DMSO.
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Click Chemistry: Beyond inhibition, M-4F-PP serves as a bioorthogonal probe. The internal

alkyne can react with azides (CuAAC) or tetrazines (IEDDA), though the ester group makes

it electron-deficient, favoring nucleophilic attack over cycloaddition unless specific catalysts

are used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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